N-(2,5-difluorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C15H15F2N3O4/c16-9-1-2-10(17)11(7-9)18-12(21)8-20-13(22)15(19-14(20)23)3-5-24-6-4-15/h1-2,7H,3-6,8H2,(H,18,21)(H,19,23)
• InChI Key: QVFVPZJOWHZOTO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12C(=O)N(C(=O)N2)CC(=O)NC3=C(C=CC(=C3)F)F
• Molecular Formula: C15H15F2N3O4
• Molecular Weight: 339.29 g/mol

Description

N-(2,5-difluorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is known for its unique chemical structure, which makes it a promising candidate for the development of new drugs.5]dec-3-yl)acetamide.

Mechanism of Action

The mechanism of action of N-(2,5-difluorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and inhibit the activity of certain bacterial strains. It has also been found to have neuroprotective effects, which may make it a potential candidate for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,5-difluorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide in lab experiments include its unique chemical structure, which makes it a promising candidate for the development of new drugs. It also exhibits various biological activities, which make it a versatile compound for studying different diseases. However, the limitations of using this compound in lab experiments include its complex synthesis method and limited availability.

Future Directions

There are several future directions for research on N-(2,5-difluorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide. These include further studies on its mechanism of action, optimization of its synthesis method, and development of new drugs based on its chemical structure. It may also be studied for its potential use in the treatment of other diseases, such as autoimmune disorders and cardiovascular diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promise in scientific research for its potential therapeutic applications. Its unique chemical structure and various biological activities make it a versatile compound for studying different diseases. Further research is needed to fully understand its mechanism of action and to optimize its synthesis method for the development of new drugs.

Synthesis Methods

The synthesis of N-(2,5-difluorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide involves a multi-step process. The first step involves the reaction of 2,5-difluoroaniline with 2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]decane-3-carboxylic acid. This reaction results in the formation of an intermediate, which is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

N-(2,5-difluorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide has been studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.